Cas no 845617-32-5 (1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine)
1-[2-(Trifluoromethyl)-4-pyridinyl]-piperazine is a specialized heterocyclic compound featuring a piperazine moiety linked to a trifluoromethyl-substituted pyridine ring. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the presence of the trifluoromethyl group. The compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or antimicrobial agents. Its rigid pyridine core and flexible piperazine tail offer versatility in molecular design, enabling precise modulation of binding affinity and selectivity. The trifluoromethyl group further contributes to improved bioavailability and resistance to oxidative degradation, making it a preferred scaffold in medicinal chemistry.
![1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine structure](https://www.kuujia.com/scimg/cas/845617-32-5x500.png)
845617-32-5 structure
Product name:1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine
1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine
- 1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINEHClsalt
- 1-[2-(trifluoromethyl)pyridin-4-yl]piperazine, AldrichCPR
- AKOS026808607
- GS0848
- SCHEMBL4421943
- 1-(2-(trifluoromethyl)pyridin-4-yl)piperazine
- 845617-32-5
- 1-[2-(trifluoromethyl)pyridin-4-yl]piperazine
- 1-(2-Trifluoromethyl-pyridin-4-yl)-piperazine
-
- MDL: MFCD32690761
- Inchi: InChI=1S/C10H12F3N3/c11-10(12,13)9-7-8(1-2-15-9)16-5-3-14-4-6-16/h1-2,7,14H,3-6H2
- InChI Key: NRDVZOMLLMJECP-UHFFFAOYSA-N
- SMILES: C1CN(CCN1)C2=CC(=NC=C2)C(F)(F)F
Computed Properties
- Exact Mass: 231.09833188g/mol
- Monoisotopic Mass: 231.09833188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 28.2Ų
1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D780686-1g |
1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINE HCl salt |
845617-32-5 | 95% | 1g |
$495 | 2024-08-03 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660013-5g |
1-(2-(Trifluoromethyl)pyridin-4-yl)piperazine |
845617-32-5 | 98% | 5g |
¥29820.00 | 2024-07-28 | |
eNovation Chemicals LLC | D780686-1g |
1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINE HCl salt |
845617-32-5 | 95% | 1g |
$495 | 2025-02-25 | |
eNovation Chemicals LLC | D780686-1g |
1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINE HCl salt |
845617-32-5 | 95% | 1g |
$495 | 2025-02-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660013-1g |
1-(2-(Trifluoromethyl)pyridin-4-yl)piperazine |
845617-32-5 | 98% | 1g |
¥9945.00 | 2024-07-28 |
1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine Related Literature
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Mert Arca,Xuhui Feng,Anthony J. C. Ladd,Jason E. Butler RSC Adv., 2014,4, 1083-1086
-
Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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